Cas no 1025080-30-1 ([(2E)-3-methoxy-1-methylprop-2-en-1-ylidene]malononitrile)

• Product Name: [(2E)-3-methoxy-1-methylprop-2-en-1-ylidene]malononitrile
• CAS No: 1025080-30-1
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 2864887
• Update Time: 2023-08-10

[(2E)-3-methoxy-1-methylprop-2-en-1-ylidene]malononitrile Chemical and Physical Properties

Names and Identifiers

• [(2E)-3-methoxy-1-methylprop-2-en-1-ylidene]malononitrile

• Inchi： 1S/C8H8N2O/c1-7(3-4-11-2)8(5-9)6-10/h3-4H,1-2H3/b4-3+
• InChI Key： PPIFSSWNYOIMNL-ONEGZZNKSA-N
• SMILES： O(C)/C=C/C(=C(\C#N)/C#N)/C

Computed Properties

• Exact Mass: 148.063663g/mol
• Monoisotopic Mass: 148.063663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 148.16g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 56.8